Cas no 2597341-62-1 (Tert-butyl cis-3A-fluoro-3-hydroxy-1,2,3,4,6,6A-hexahydropyrrolo[3,4-B]pyrrole-5-carboxylate)

• Product Name: Tert-butyl cis-3A-fluoro-3-hydroxy-1,2,3,4,6,6A-hexahydropyrrolo[3,4-B]pyrrole-5-carboxylate
• CAS No: 2597341-62-1
• MF: C₁₁H₁₉FN₂O₃
• MW: 246.278566598892
• MDL: MFCD34182576
• CID: 5109482
• Update Time: 2026-03-03

Tert-butyl cis-3A-fluoro-3-hydroxy-1,2,3,4,6,6A-hexahydropyrrolo[3,4-B]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• AT26118
• TERT-BUTYL CIS-3A-FLUORO-3-HYDROXY-1,2,3,4,6,6A-HEXAHYDROPYRROLO[3,4-B]PYRROLE-5-CARBOXYLATE
• Tert-butyl cis-3A-fluoro-3-hydroxy-1,2,3,4,6,6A-hexahydropyrrolo[3,4-B]pyrrole-5-carboxylate

• MDL： MFCD34182576
• Inchi： 1S/C11H19FN2O3/c1-10(2,3)17-9(16)14-5-7-11(12,6-14)8(15)4-13-7/h7-8,13,15H,4-6H2,1-3H3/t7-,8?,11-/m1/s1
• InChI Key： ABQQSVQJIRUTBG-RBTFRQDQSA-N
• SMILES： F[C@]12CN(C(=O)OC(C)(C)C)C[C@H]1NCC2O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 331
• XLogP3: -0.1
• Topological Polar Surface Area: 61.8

Additional information on Tert-butyl cis-3A-fluoro-3-hydroxy-1,2,3,4,6,6A-hexahydropyrrolo[3,4-B]pyrrole-5-carboxylate

Comprehensive Analysis of Tert-butyl cis-3A-fluoro-3-hydroxy-1,2,3,4,6,6A-hexahydropyrrolo[3,4-B]pyrrole-5-carboxylate (CAS No. 2597341-62-1)

The compound Tert-butyl cis-3A-fluoro-3-hydroxy-1,2,3,4,6,6A-hexahydropyrrolo[3,4-B]pyrrole-5-carboxylate (CAS No. 2597341-62-1) is a highly specialized chemical entity with significant potential in pharmaceutical and synthetic chemistry applications. Its unique structural features, including the fluoro and hydroxy functional groups, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating biological activity and enhancing drug efficacy.

In recent years, the demand for fluorinated pyrrolidine derivatives has surged, driven by their versatility in medicinal chemistry. The cis-3A-fluoro-3-hydroxy configuration in this compound is particularly noteworthy, as it mimics natural bioactive molecules, enabling targeted interactions with enzymes and receptors. This aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle molecular modifications can lead to significant therapeutic improvements.

The Tert-butyl protecting group in Tert-butyl cis-3A-fluoro-3-hydroxy-1,2,3,4,6,6A-hexahydropyrrolo[3,4-B]pyrrole-5-carboxylate enhances its stability during synthetic processes, a critical factor for industrial-scale production. This attribute is especially relevant in the context of green chemistry, where minimizing waste and improving yield are paramount. As sustainability becomes a focal point in chemical manufacturing, compounds like this are gaining attention for their efficient synthesis pathways.

From a pharmacological perspective, the hexahydropyrrolo[3,4-B]pyrrole core is a privileged scaffold in drug design, often found in molecules with CNS activity or GPCR modulation. This has sparked interest in the compound's potential applications in treating neurological disorders or metabolic diseases, topics frequently searched in academic and pharmaceutical circles. Its carboxylate moiety further expands its utility, enabling facile derivatization for library synthesis.

Analytical characterization of CAS No. 2597341-62-1 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity and precise structural confirmation. These methods are crucial for meeting regulatory standards in drug development, another hot topic in the pharmaceutical industry. The compound's chirality also underscores the importance of stereochemical control in modern synthetic workflows.

In summary, Tert-butyl cis-3A-fluoro-3-hydroxy-1,2,3,4,6,6A-hexahydropyrrolo[3,4-B]pyrrole-5-carboxylate represents a cutting-edge example of how tailored molecular design can address contemporary challenges in chemistry and medicine. Its multifaceted applications—from drug intermediates to biochemical probes—position it as a compound of enduring relevance in scientific research and industrial innovation.